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Compound of Interest

Compound Name: Acid Yellow 79

Cat. No.: B1175317 Get Quote

An In-Depth Technical Guide to Acid Yellow 79
For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Yellow 79 is a significant member of the azo class of dyes, finding extensive application in

the textile and coloration industries. This technical guide provides a comprehensive overview of

its chemical structure, physicochemical properties, synthesis, and safety information, tailored

for a scientific audience. The information is presented to facilitate research and development

activities where this dye may be of interest.

Chemical Identity and Structure
Acid Yellow 79 is chemically classified as a double azo dye. Its fundamental characteristics are

summarized in the table below.
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Identifier Value

Chemical Name C.I. Acid Yellow 79

CAS Number 12220-70-1

Molecular Formula C₄₇H₄₀N₁₀Na₂O₁₂S₄

Molecular Weight 1111.11 g/mol

Synonyms
Acid Yellow 4G, Acid Yellow 4GL, Everacid

Yellow 4G, Polar Yellow 4G

Based on the described manufacturing process, the chemical structure of Acid Yellow 79 can

be deduced.
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Predicted Chemical Structure of Acid Yellow 79

NaO3S

C1

C2

C3

C4N1

C5

C6

N2

C7

C8

C9CH3

N3OH

C10

C11

C12

C13O

C14

C15

C16

C17

C18

C19 C(CH3)2

C20

C21

C22

C23

C24

C25 O2

C26

C27

C28

C29

C30

C31 N4

C32

C33

N5

C34

C35

C36CH3_2

CH3

N6OH_2

OH

C37

C38

C39

C40SO3Na

C41

C42

Click to download full resolution via product page

Caption: Predicted chemical structure of Acid Yellow 79.
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Physicochemical Properties
A summary of the known physicochemical properties of Acid Yellow 79 is presented below.

Property Value/Description

Physical State Yellow powder

Solubility
Soluble in water, slightly soluble in ethanol.[1]

Solubility in water is 60 g/L at 90°C.

Melting Point Data not available

Maximum Absorption (λmax) Data not available

Stability Stable under normal conditions.[2]

Synthesis of Acid Yellow 79
The synthesis of Acid Yellow 79 is a multi-step process characteristic of azo dye production.[3]

A general outline of the manufacturing method is as follows:

Formation of the Diazo Component: The synthesis begins with the reaction of 1,1-dimethyl-

4,4'-dihydroxydiphenyl methane with two moles of 4-aminophenol.

Diazotization: The resulting product from the first step undergoes diazotization.

Coupling Reaction: The diazotized intermediate is then coupled with two moles of 1-(3-

Sulfophenyl)-3-methyl-5-pyrazolone.

A visual representation of this synthetic pathway is provided below.
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Synthesis Pathway of Acid Yellow 79

1,1-dimethyl-4,4'-dihydroxydiphenyl methane + 2 x 4-Aminophenol

Intermediate Amine

Reaction

Diazotization
(NaNO2, HCl, 0-5°C)

Diazo Intermediate

Coupling Reaction

2 x 1-(3-Sulfophenyl)-3-methyl-5-pyrazolone
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Caption: General synthesis scheme for Acid Yellow 79.
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Experimental Protocol (Representative)
While a detailed, peer-reviewed experimental protocol specifically for Acid Yellow 79 is not

readily available in the public domain, a representative procedure for the synthesis of a bis-azo

dye can be described as follows. This protocol is based on general methodologies for similar

chemical transformations.

Step 1: Preparation of the Intermediate Amine

In a reaction vessel, 1,1-dimethyl-4,4'-dihydroxydiphenyl methane and two molar equivalents

of 4-aminophenol are dissolved in a suitable solvent.

The reaction mixture is heated under reflux for several hours to ensure the completion of the

condensation reaction.

The solvent is removed under reduced pressure, and the crude intermediate amine is

purified, for example, by recrystallization.

Step 2: Diazotization of the Intermediate Amine

The purified intermediate amine is suspended in an aqueous solution of hydrochloric acid.

The suspension is cooled to 0-5°C in an ice bath with constant stirring.

A pre-cooled aqueous solution of sodium nitrite is added dropwise to the suspension,

maintaining the temperature below 5°C.

The reaction is monitored for the presence of nitrous acid using starch-iodide paper. A slight

excess of nitrous acid indicates the completion of the diazotization.

Any excess nitrous acid is subsequently quenched by the addition of a small amount of

sulfamic acid.

Step 3: Coupling Reaction

In a separate vessel, two molar equivalents of 1-(3-Sulfophenyl)-3-methyl-5-pyrazolone are

dissolved in an aqueous alkaline solution (e.g., sodium carbonate or sodium hydroxide) and

cooled to 0-5°C.
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The cold diazonium salt solution from Step 2 is added slowly to the alkaline solution of the

coupling component with vigorous stirring, while maintaining the temperature at 0-5°C and

the pH in the appropriate range for the coupling reaction.

The reaction mixture is stirred for several hours at low temperature until the coupling is

complete.

The resulting Acid Yellow 79 dye is precipitated from the solution by the addition of sodium

chloride (salting out).

The precipitated dye is collected by filtration, washed with a saturated sodium chloride

solution, and dried in an oven at a suitable temperature.

Applications
Acid Yellow 79 is primarily used as a dye for various natural and synthetic fibers. Its main

applications include:

Textiles: Dyeing of wool, polyamide (nylon), and silk fabrics.[3][4]

Leather: Coloring of leather goods.[4]

Paper: Used in the paper industry.

Inks and Cosmetics: Finds application in the formulation of inks and cosmetics.

Fastness Properties
The performance of a dye is often determined by its fastness to various environmental factors.

The fastness properties of Acid Yellow 79 on wool are summarized below, with ratings based

on the ISO standards.
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Fastness Property Rating

Light Fastness 6[3][4]

Washing (Soaping) Fastness 4[3]

Perspiration Fastness 4-5[3][4]

Oxygen Bleaching Fastness 3-4[3]

Seawater Fastness 4-5[3]

Safety and Toxicology
Based on available Material Safety Data Sheet (MSDS) information, Acid Yellow 79 is

considered to have a low toxicity profile.[2]

Toxicological Endpoint Result

Acute Oral Toxicity (Rat LD50) > 5000 mg/kg[2]

Skin Irritation (Rabbit) Non-irritant[2]

Eye Irritation (Rabbit) Non-irritant[2]

Handling Precautions:

Personal Protective Equipment (PPE): It is recommended to wear appropriate PPE,

including gloves, safety glasses, and a lab coat when handling Acid Yellow 79 powder.[2]

Ventilation: Work in a well-ventilated area to minimize inhalation of dust.[2]

Storage: Store in a cool, dry place away from direct sunlight and incompatible materials.

Conclusion
Acid Yellow 79 is a commercially important double azo dye with a well-established application

profile in the coloration of various materials. Its synthesis follows standard azo dye chemistry,

and it exhibits good fastness properties, particularly to light. The available toxicological data

suggests a low hazard potential when handled with appropriate safety precautions. This
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technical guide provides a foundational understanding of Acid Yellow 79 for researchers and

professionals in relevant scientific fields. Further research into its specific spectral properties

and potential novel applications could be of scientific and industrial interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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